(R)-4-(1-Aminoethyl)-N,N-dimethylaniline dihydrochloride
Overview
Description
-(R)-4-(1-Aminoethyl)-N,N-dimethylaniline dihydrochloride (also known as N,N-Dimethylaniline-4-ethyl-1-aminoethyl chloride hydrochloride) is a compound used in various scientific research applications. It is a chiral compound composed of an aniline ring, a methyl group and an ethyl group. It is used as a reagent in organic synthesis and as a building block in the preparation of more complex compounds. Additionally, it is used in the synthesis of pharmaceuticals and other drugs. This compound has a wide range of applications and is a valuable tool for scientists and researchers.
Scientific Research Applications
Biocatalysis and ω-Transaminases
Overview
®-4-(1-Aminoethyl)-N,N-dimethylaniline dihydrochloride (abbreviated as “R-DEA”) is a compound with interesting properties, particularly in the context of biocatalysis. One notable class of enzymes that can utilize R-DEA is the ω-transaminases (ωTAs). These enzymes play a crucial role in stereospecific transformations and have a broad substrate range.
Applications
- Chiral Amine Synthesis::
- R-DEA can serve as a substrate for ωTAs, leading to the production of chiral amines. These enzymes catalyze the interchange of amino and keto groups using pyridoxal-5′-phosphate (PLP) as a coenzyme . The resulting chiral amines find applications in pharmaceutical synthesis, where optically pure amines are desired.
- For example, ωTAs can be employed in the kinetic resolution and stereoselective synthesis of chiral amines, including those used in drug development .
- R-DEA is a key intermediate for the synthesis of the calcimimetic drug cinacalcet hydrochloride. By asymmetric reduction of 1-acetonaphthone, ωTAs can convert R-DEA into ®-(+)-1-(1-naphthyl)ethylamine, an essential building block for cinacalcet hydrochloride .
Asymmetric Synthesis of α-Chiral Primary Amines
Overview
The direct catalytic asymmetric synthesis of α-chiral primary amines is an important field in synthetic and medicinal chemistry. R-DEA can contribute to this area due to its chiral nature.
Applications
- Construction of Molecular Complexities:
- R-DEA can be used as a starting material for the synthesis of α-chiral primary amines. Catalytic methods that incorporate R-DEA enable the construction of complex molecules with high stereocontrol .
Mechanism of Action
Target of Action
The primary target of ®-4-(1-Aminoethyl)-N,N-dimethylaniline dihydrochloride is ω-transaminase . This enzyme plays a crucial role in the synthesis of key chiral intermediates for various drugs .
Mode of Action
The compound interacts with its target, ω-transaminase, through a process known as asymmetric reduction . This interaction results in the production of a key chiral intermediate, ®-(+)-1-(1-naphthyl)ethylamine . The catalytic efficiency of this process can be improved through certain mutations in the ω-transaminase enzyme .
Biochemical Pathways
The compound affects the asymmetric synthesis pathway . This pathway is responsible for the production of chiral amines, which are valuable building blocks for the synthesis of numerous amine-containing pharmaceuticals and natural compounds .
Result of Action
The action of ®-4-(1-Aminoethyl)-N,N-dimethylaniline dihydrochloride results in the production of ®-(+)-1-(1-naphthyl)ethylamine . This chiral intermediate is crucial for the synthesis of the calcimimetic drug cinacalcet hydrochloride .
properties
IUPAC Name |
4-[(1R)-1-aminoethyl]-N,N-dimethylaniline;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2.2ClH/c1-8(11)9-4-6-10(7-5-9)12(2)3;;/h4-8H,11H2,1-3H3;2*1H/t8-;;/m1../s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISKBUIGUNHZFKY-YCBDHFTFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)N(C)C)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=CC=C(C=C1)N(C)C)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-4-(1-Aminoethyl)-N,N-dimethylaniline dihydrochloride | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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